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Compound of Interest

Compound Name: Arsenic triiodide

Cat. No.: B1220298

An In-depth Technical Guide to Arsenic Triiodide (Asls)

Introduction

Arsenic triiodide (Asls) is an inorganic compound composed of arsenic and iodine.[1] It is a
bright orange-to-dark red crystalline solid that readily sublimes.[1][2] With its pyramidal
molecular structure, Asls serves as a useful precursor in the synthesis of various organoarsenic
compounds and finds application in semiconductor manufacturing.[1][3][4] This technical guide
provides a comprehensive overview of the core physical and chemical properties of arsenic
triiodide, along with detailed experimental protocols for its synthesis and characterization,
tailored for researchers, scientists, and professionals in drug development.

Physical Properties

Arsenic triiodide is an orange-red solid with a pungent odor.[1][5] It is known to sublime at
temperatures below 100°C and forms a red liquid upon melting.[6][7] The quantitative physical
properties of Asls are summarized in Table 1.

Table 1: Physical Properties of Arsenic Triiodide
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Property Value References
Molecular Formula Asls [6][8]1[9]
Molar Mass 455.635 g/mol [1][9][10]
Appearance Orange-red crystalline solid [11[31[8]

o 140.9 - 149 °C (285.6 - 300.2
Melting Point [1]3]6][11]
°F; 414.0 - 422.1 K)

400 - 424 °C (752 - 795 °F;

Boiling Point 673 - 697 K) [1][2][4][11]
Density 4.39 - 4.73 g/lcm3 [ d
Crystal Structure Rhombohedral, hR24 [1112][13]
Refractive Index (n_D) 2.23 [2]

Magnetic Susceptibility (x) -142.0-10-% cm3/mol [2]

| Polarity | Polar |[14] |

Chemical Properties and Reactivity

Arsenic triiodide exhibits distinct chemical behaviors, including its solubility profile, reactivity
with water, and thermal decomposition.

Solubility

Asls is soluble in a variety of organic solvents, including ethanol, ether, carbon disulfide (CSz),
chloroform, benzene, and toluene.[2][3][6][15] Its solubility in water is limited, with reported
values around 6 g/100 mL; one gram dissolves in approximately 12 mL of water, forming a
yellow solution.[2][6]

Hydrolysis

The hydrolysis of arsenic triiodide in water is a slow process.[2] It establishes an equilibrium,
forming arsenous acid (H3AsOs) and hydroiodic acid (HI).[6] This reaction results in a highly
acidic aqueous solution; a 0.1N solution has a pH of approximately 1.1.[2][6][7]
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Reaction: Asls + 3H20 = H3AsOs + 3HI[6]
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Figure 1: Equilibrium pathway for the hydrolysis of Arsenic Triiodide.

Decomposition and Reactivity

When heated in the air, arsenic triiodide begins to decompose around 100 °C with the
liberation of iodine.[2] At 200 °C, it decomposes into arsenic trioxide, elemental arsenic, and
iodine.[2][7] It reacts slowly with atmospheric oxygen, which can also liberate iodine.[6] As a
molecule, Asls has a trigonal pyramidal geometry, which contributes to its overall polarity.[14]
[16]

Experimental Protocols
Synthesis of Arsenic Triiodide

Arsenic triiodide can be synthesized via several methods. A common and convenient
laboratory-scale protocol involves the salt metathesis reaction between arsenic(lll) chloride and
potassium iodide, which typically yields around 90%.[2][11]

Overall Reaction: AsCls + 3Kl — Aslz + 3KCI[11]

Protocol:
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Preparation of Arsenic(lIl) Chloride Solution: Dissolve arsenic(lll) oxide (As20s3) in
concentrated hydrochloric acid (HCI) to form an aqueous solution of arsenic(lll) chloride
(AsCls).[7][11]

Preparation of lodide Solution: Prepare a separate aqueous solution of potassium iodide
(KN.[11]

Reaction: Mix the AsCls solution with the Kl solution. The less soluble arsenic triiodide will
precipitate out of the solution.

Isolation and Purification: Isolate the orange-red Asls precipitate by filtration. The solid can
be purified by recrystallization from a suitable solvent like acetone or by sublimation.[6][7]
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Figure 2: Workflow for the synthesis of Arsenic Triiodide.

Characterization Protocols
1. X-ray Crystallography:

+ Objective: To determine the crystal structure, lattice parameters, and bond lengths/angles.
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o Methodology:

o Grow single crystals of Asls, typically through slow evaporation from a solvent or by
sublimation.

o Mount a suitable crystal on a goniometer head of a single-crystal X-ray diffractometer.
o Cool the crystal to a low temperature (e.g., 100 K) to minimize thermal vibrations.

o Expose the crystal to a monochromatic X-ray beam and collect diffraction data as the

crystal is rotated.
o Process the diffraction data to determine the unit cell dimensions and space group.

o Solve the crystal structure using direct methods or Patterson methods, and refine the
atomic positions and thermal parameters. The crystal structure of Asls is rhnombohedral
with the space group R-3.[1][13]

2. Vibrational Spectroscopy (FTIR/Raman):
o Objective: To identify the vibrational modes of the As-I bonds.
» Methodology:

o FTIR: Prepare a sample by either pressing a KBr pellet containing a small amount of Asls
or by using an Attenuated Total Reflectance (ATR) accessory. Record the infrared
spectrum.

o Raman: Place a solid sample of Asls directly in the path of a laser beam in a Raman
spectrometer. Collect the scattered light to obtain the Raman spectrum.

o Analyze the resulting spectra for characteristic peaks corresponding to the stretching and
bending modes of the Asls molecule. Data on vibrational energy levels are available
through resources like the NIST Chemistry WebBook.[9]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy:
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Objective: While arsenic-75 is an NMR-active nucleus, its quadrupolar nature results in very
broad signals, making it challenging to observe. NMR is not a primary characterization
method for this compound.

4. Mass Spectrometry (MS):

Objective: To confirm the molecular weight and isotopic pattern of Asls.

Methodology:

o Introduce a sample into the mass spectrometer, often using a direct insertion probe and a
suitable ionization technique like Electron lonization (EI) or Chemical lonization (Cl).

o Analyze the mass-to-charge ratio (m/z) of the resulting ions.

o The mass spectrum will show a molecular ion peak [Asls]* corresponding to the molecular
weight (455.635 g/mol ), along with a characteristic isotopic pattern due to the presence of
arsenic (1°9% 75As) and iodine (199% 127]).[11]

Figure 3: Trigonal pyramidal molecular structure of Arsenic Triiodide.

Safety and Handling

Arsenic triiodide is highly toxic if swallowed or inhaled and is classified as a carcinogen.[4][12]
It should be handled in a well-ventilated fume hood using appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat.[12] It is sensitive to
moisture and air.[4][6] Store in a tightly sealed container in a cool, dry place.

Conclusion

Arsenic triiodide is a well-characterized inorganic compound with distinct physical and
chemical properties. Its utility as a reagent in organic synthesis and material science
necessitates a thorough understanding of its characteristics. This guide provides the
fundamental data, structural information, and experimental protocols required for its safe and
effective use in a research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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